(1S,1'R,2R,2'R)-2'-Methyl-[1,1'-bi(cyclopropan)]-2-amine hydrochloride

• IUPAC Name: (1R,2S)-2-[(1R,2R)-2-methylcyclopropyl]cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C7H13N.ClH/c1-4-2-5(4)6-3-7(6)8;/h4-7H,2-3,8H2,1H3;1H/t4-,5-,6+,7-;/m1./s1
• InChI Key: IWMNBUWLRJYXGP-FCWDRERSSA-N
• Canonical SMILES: CC1CC1C2CC2N.Cl
• Isomeric SMILES: C[C@@H]1C[C@H]1[C@@H]2C[C@H]2N.Cl
• Molecular Formula: C7H14ClN
• Molecular Weight: 147.64 g/mol

Description

(1S,1'R,2R,2'R)-2'-Methyl-[1,1'-bi(cyclopropan)]-2-amine hydrochloride, also known as BICP, is a cyclic amine compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. BICP has been found to exhibit unique properties that make it a promising candidate for the development of novel drugs.

Mechanism of Action

The mechanism of action of (1S,1'R,2R,2'R)-2'-Methyl-[1,1'-bi(cyclopropan)]-2-amine hydrochloride is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to interact with the dopamine transporter and to inhibit the uptake of dopamine, which may contribute to its potential therapeutic effects in the treatment of Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects in the body. It has been shown to reduce the proliferation of cancer cells and to inhibit the replication of certain viruses. This compound has also been found to have potential applications in the treatment of inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (1S,1'R,2R,2'R)-2'-Methyl-[1,1'-bi(cyclopropan)]-2-amine hydrochloride in lab experiments is its unique structure, which makes it a promising candidate for the development of novel drugs. However, the synthesis of this compound is a complex and time-consuming process, which may limit its use in certain lab settings.

Future Directions

There are several future directions for research on (1S,1'R,2R,2'R)-2'-Methyl-[1,1'-bi(cyclopropan)]-2-amine hydrochloride. One area of focus is the development of more efficient and cost-effective synthesis methods. Another area of research is the exploration of this compound's potential applications in the treatment of neurological disorders such as Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of (1S,1'R,2R,2'R)-2'-Methyl-[1,1'-bi(cyclopropan)]-2-amine hydrochloride involves a multi-step process that begins with the reaction of cyclopropane with an amine to form a cyclic amine intermediate. This intermediate is then treated with a reducing agent to form the final product, this compound. The synthesis of this compound is a complex process that requires careful control of reaction conditions and the use of specialized equipment.

Scientific Research Applications

(1S,1'R,2R,2'R)-2'-Methyl-[1,1'-bi(cyclopropan)]-2-amine hydrochloride has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a wide range of biological activities, including antitumor, antiviral, and antibacterial properties. This compound has also been shown to have potential applications in the treatment of neurological disorders such as Parkinson's disease.